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Compound of Interest

Compound Name: 1-Allylpiperazine

Cat. No.: B086097

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 1-
Allylpiperazine (CAS: 13961-36-9), a versatile intermediate compound used in the synthesis
of pharmaceuticals and agrochemicals.[1] The document details its boiling point and density,
outlines standardized experimental protocols for their determination, and presents a logical
workflow for physical property characterization.

Core Physical Properties of 1-Allylpiperazine

The boiling point and density are fundamental physical constants critical for the handling,
purification, and application of 1-Allylpiperazine in a laboratory or industrial setting. These
properties are summarized below.
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Physical Property Value Source
Boiling Point 186 °C Chem-Impex[1]
181-182 °C ChemicalBook[2]

181.0t0 182.0 °C Thermo Scientific Chemicals[3]

Density 0.92 g/mL Chem-Impex[1]
0.902 g/mL (lit.) ChemicalBook[2]

1.0000 g/mL Thermo Scientific Chemicals[3]

Molecular Formula C7H1aN2 PubChem[4]
Molecular Weight 126.20 g/mol PubChem[4]

Experimental Protocols

Accurate determination of physical properties is paramount for substance identification and
quality control. The following sections detail established methodologies for measuring the
boiling point and density of liquid compounds like 1-Allylpiperazine.

Protocol 1: Determination of Boiling Point

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure, leading to the transition from liquid to gas.[5] Distillation and micro-reflux methods are
commonly employed for this measurement.[6][7]

Methodology: Micro-Boiling Point Determination (Thiele Tube Method)

This method is advantageous as it requires a minimal amount of the sample (less than 0.5 mL).

[8]

o Sample Preparation: Fill a small test tube or melting point capillary tube (sealed at one end)
to about half-full with 1-Allylpiperazine.

o Capillary Inversion: Place a smaller, shorter capillary tube, open at both ends, into the
sample tube in an inverted position (open end down).
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o Apparatus Assembly: Attach the sample tube to a thermometer using a small rubber band,
ensuring the sample is level with the thermometer's bulb.

» Heating: Insert the entire assembly into a Thiele tube containing high-boiling mineral oll,
ensuring the sample is immersed in the oil.[8]

o Observation: Gently heat the side arm of the Thiele tube with a micro-burner. As the
temperature rises, air trapped in the inverted capillary will be expelled.[7] A continuous and
rapid stream of bubbles will emerge from the capillary tube as the boiling point is approached
and slightly exceeded.[8]

o Measurement: Remove the heat source and allow the apparatus to cool slowly. The boiling
point is the temperature at which the stream of bubbles ceases and the liquid is drawn back
into the inverted capillary tube.[7][8] Record this temperature. It is crucial to also record the
atmospheric pressure, as boiling point is pressure-dependent.[7]

Protocol 2: Determination of Density

Density is an intrinsic property defined as the mass of a substance per unit of volume (p =
m/V).[9] It is typically measured in grams per milliliter (g/mL) or grams per cubic centimeter
(g/cm3).

Methodology: Mass-Volume Measurement using a Graduated Cylinder
This is a straightforward method for determining the density of a liquid.[10]

e Mass of Empty Cylinder: Place a clean, dry 10 mL or 25 mL graduated cylinder on a
calibrated electronic balance and tare the balance to zero, or record the mass of the empty
cylinder (m1).[9]

e Volume Measurement: Carefully pour a specific volume of 1-Allylpiperazine (e.g., 10.0 mL)
into the graduated cylinder. Read the volume at the bottom of the meniscus with your eye
level to the liquid's surface to avoid parallax error.[9][10]

o Mass of Filled Cylinder: Place the graduated cylinder containing the liquid back on the
balance and record the total mass (mz).
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» Calculation:
o Calculate the mass of the liquid: m_liquid = m2 - ma.
o Calculate the density using the formula: p = m_liquid / V_liquid.[9]

» Precision: For improved accuracy, the measurement should be repeated multiple times, and
the average density should be calculated.[9][10] Ensure the temperature of the liquid is
recorded, as density is temperature-dependent.

Logical Workflow Visualization

The following diagram illustrates a standardized workflow for the characterization and
verification of a chemical substance's physical properties.
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Caption: Workflow for Physical Property Determination and Verification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 1-Allylpiperazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086097#physical-properties-of-1-allylpiperazine-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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